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Compound of Interest

Compound Name: Scillascillone

Cat. No.: B1162304

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physical and chemical
properties of Scillascillone, a lanostane-type triterpenoid. Initially, some confusion existed in
chemical databases, with "Scillascillone" occasionally appearing as a synonym for the
homoisoflavanone "Scillascillin." However, scientific literature clearly identifies Scillascillone
as a distinct lanostane-type triterpenoid, first isolated from Scilla scilloides. This document aims
to clarify this distinction and serve as a detailed resource for researchers. While specific
experimental data on the biological activities of Scillascillone are limited, this guide also
explores the known activities of related lanostane triterpenoids to provide a context for potential
future research.

Disambiguation: Scillascillone vs. Scillascillin

It is crucial to differentiate Scillascillone from Scillascillin. The table below summarizes the key
differences between these two compounds.
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Feature Scillascillone Scillascillin
Compound Class Lanostane-type Triterpenoid Homoisoflavanone
Molecular Formula C30H4406 C17H1206
Molecular Weight 500.67 g/mol 312.27 g/mol [1]
CAS Number 2023822-40-2 52706-07-7[1]

Chemical Structure

Tetracyclic triterpenoid o
Flavonoid-like structure
skeleton

Physical and Chemical Properties of Scillascillone

Scillascillone was first isolated and characterized in 2015. The following table summarizes its

known physical and chemical properties based on the available literature.

Property Value Source

Molecular Formula C30H4406 Ren et al., 2015
Molecular Weight 500.67 g/mol Ren et al., 2015
Appearance White amorphous powder Ren et al., 2015
Optical Rotation [a]D20 +25.8 (c 0.1, MeOH) Ren et al., 2015

1H NMR Data

See original publication for
detailed shifts

Ren et al., 2015

13C NMR Data

See original publication for
detailed shifts

Ren et al., 2015

HR-ESI-MS

m/z 523.3030 [M+Na]+ (calcd
for C30H4406Na, 523.3036)

Ren et al., 2015

Experimental Protocols

The following is a detailed methodology for the isolation and structure elucidation of

Scillascillone, as described in the primary literature.
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Isolation and Purification of Scillascillone
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Isolation workflow for Scillascillone.

Structure Elucidation

The structure of Scillascillone was determined using a combination of spectroscopic
techniques:

o Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)
was used to determine the molecular formula.

e NMR Spectroscopy: 1D (*H and 13C) and 2D (COSY, HSQC, and HMBC) NMR experiments
were conducted to elucidate the planar structure and assign all proton and carbon signals.

o NOESY Spectroscopy: A Nuclear Overhauser Effect Spectroscopy (NOESY) experiment was
performed to determine the relative stereochemistry of the molecule.

Potential Biological Activities and Signaling
Pathways

As of the latest available data, there are no specific studies on the biological activities or the
signaling pathways of Scillascillone. However, lanostane-type triterpenoids, as a class, are
known to exhibit a wide range of pharmacological effects, particularly anticancer activities.

Lanostane triterpenoids have been reported to induce apoptosis, inhibit cell proliferation, and
arrest the cell cycle in various cancer cell lines. The potential mechanisms of action for this
class of compounds involve the modulation of several key signaling pathways.

The diagram below illustrates a generalized logical relationship for the potential anticancer
mechanism of lanostane triterpenoids, which could be hypothesized for Scillascillone pending
further research.
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Potential anticancer mechanisms of lanostane triterpenoids.

Conclusion

Scillascillone is a lanostane-type triterpenoid with a well-defined chemical structure, distinct
from the homoisoflavanone Scillascillin. While its physical and chemical properties have been
characterized, its biological activities and mechanisms of action remain to be elucidated. The
established anticancer and other pharmacological properties of related lanostane triterpenoids
suggest that Scillascillone could be a promising candidate for further investigation in drug
discovery and development. This guide provides a foundational resource for researchers
interested in exploring the therapeutic potential of this novel natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Scillascillone: A Technical Guide to its Physical and
Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162304#physical-and-chemical-properties-of-
scillascillone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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